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Compound of Interest

Compound Name: N-Methylnicotinium

Cat. No.: B1205839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylnicotinium iodide is a quaternary ammonium salt derived from nicotine.[1] It is

classified as a significant metabolite of nicotine, making it a compound of interest in

pharmacological and toxicological studies related to nicotine metabolism and its physiological

effects.[2][3] Structurally, it features a methylated nitrogen in the pyridine ring of the nicotine

molecule, which imparts a positive charge and distinct chemical properties compared to its

parent compound.[4] This guide provides a comprehensive overview of the core

physicochemical properties, analytical methodologies, and biological context of N-
Methylnicotinium iodide, with a focus on data relevant to research and development.

Chemical and Physical Properties
N-Methylnicotinium iodide typically presents as a pale yellow to yellow or white crystalline

solid.[1][4][5] As a quaternary ammonium salt, its ionic nature dictates its solubility and stability.

[4] It is moderately soluble in polar solvents like water and ethanol and slightly soluble in

DMSO.[1][5]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1205839?utm_src=pdf-interest
https://www.benchchem.com/product/b1205839?utm_src=pdf-body
https://www.evitachem.com/product/evt-367479
https://www.lookchem.com/casno5959-86-4.html
https://www.scbt.com/p/s-1-methylnicotinium-iodide-21446-46-8
https://www.benchchem.com/product/b014896
https://www.benchchem.com/product/b1205839?utm_src=pdf-body
https://www.benchchem.com/product/b1205839?utm_src=pdf-body
https://www.benchchem.com/product/b1205839?utm_src=pdf-body
https://www.evitachem.com/product/evt-367479
https://www.benchchem.com/product/b014896
https://www.bocsci.com/product/s-1-methylnicotinium-iodide-cas-21446-46-8-224305.html
https://www.benchchem.com/product/b014896
https://www.evitachem.com/product/evt-367479
https://www.bocsci.com/product/s-1-methylnicotinium-iodide-cas-21446-46-8-224305.html
https://www.benchchem.com/product/b1205839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number
5959-86-4; 21446-46-8 ((S)-

isomer)
[2][6][7]

Molecular Formula C₁₁H₁₇IN₂ [2][8]

Molecular Weight 304.17 g/mol [2][4][8]

Cationic Moiety Weight 177.27 g/mol [1][6]

IUPAC Name
3-[(2S)-1,1-dimethylpyrrolidin-

1-ium-2-yl]pyridine;iodide
[4]

Appearance Pale Yellow to Yellow Solid [1][5]

Melting Point
166-168°C (>159°C with

decomposition)
[2][5]

Solubility
Slightly soluble in Water,

Ethanol, and DMSO
[1][5]

Predicted Water Solubility 0.14 g/L (ALOGPS) [1]

Storage Temperature -20°C [2][5]

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and confirmation of N-
Methylnicotinium iodide.[4] Key identifiers have been predicted and observed through

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1] The pyridine ring's

conjugated π-electron system results in characteristic Ultraviolet (UV) absorption, which can be

utilized for quantification.[4]

Table 2: Key Spectroscopic Identifiers for N-Methylnicotinium Iodide
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Technique Predicted/Observed Data Source(s)

¹H-NMR

Pyridinium-CH₃: δ 4.3

ppmPyrrolidine-CH₃: δ 2.5

ppmChiral C2′-H: δ 3.8–4.0

ppm

[1]

Mass Spectrometry

Predicted m/z for C₁₁H₁₇N₂⁺:

177.139 (Monoisotopic)LC-

MS/MS Fragments: m/z 160.1

(loss of CH₄), 130.0

(pyrrolidine ring cleavage)

[1]

UV Spectroscopy

The parent compound,

nicotine, has a λmax at ~261

nm in methanol, indicative of

the pyridine chromophore.

[4]

Synthesis and Purification
The primary synthesis route for N-Methylnicotinium iodide is the N-methylation of nicotine, a

classic Menschutkin reaction.[4] This involves a nucleophilic substitution where the pyridine

nitrogen of nicotine attacks the electrophilic methyl group of methyl iodide.[1]

Caption: Workflow for the synthesis and purification of N-Methylnicotinium iodide.

Experimental Protocols
Synthesis via N-methylation of Nicotine[1]

Reagents: Dissolve nicotine in an organic solvent such as acetonitrile or ethanol in a round-

bottom flask.

Reaction: Add methyl iodide (1 equivalent) to the solution.

Conditions: Heat the mixture under reflux. The reaction progress can be monitored by TLC.

The reaction is typically complete within 1-2 hours.[1]
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Work-up: After the reaction is complete, cool the mixture to room temperature. The crude

product may precipitate out of the solution.

Isolation: Collect the crude solid by vacuum filtration and wash with a small amount of cold

solvent to remove unreacted starting material.

Purification by Recrystallization[1]

Solvent Preparation: Prepare a solvent mixture of ethanol and water in a 3:1 volume-to-

volume ratio.

Dissolution: Dissolve the crude N-Methylnicotinium iodide in a minimal amount of the hot

solvent mixture.

Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice

bath or at -20°C to promote the formation of needle-like crystals.[1][2]

Collection: Collect the purified crystals by vacuum filtration.

Drying: Dry the crystals under a vacuum to remove residual solvent. Purity can be assessed

by HPLC and melting point analysis.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a key technique for assessing the purity

of N-Methylnicotinium iodide and resolving it from related compounds.[1]

Caption: General workflow for the HPLC analysis of N-Methylnicotinium iodide.

Experimental Protocols
Reverse-Phase HPLC Analysis[1]

System: A standard HPLC system equipped with a UV detector.

Column: C18 stationary phase.
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Eluent (Mobile Phase): 30:70 (v/v) water-acetonitrile containing 0.25 mM N-methylpyridinium

iodide as a visualization reagent for indirect photometric detection.

Detection: UV absorbance is monitored between 258–300 nm.

Purpose: This method is effective for resolving diastereomers and assessing chemical purity.

[1]

General Protocol for Spectroscopic Characterization

¹H-NMR Spectroscopy: Dissolve a small amount of the purified sample in a suitable

deuterated solvent (e.g., D₂O, DMSO-d₆). Acquire the spectrum on a 400 MHz or higher

NMR spectrometer. Chemical shifts are reported in ppm relative to a reference standard.

Mass Spectrometry: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol/water). Analyze using an electrospray ionization (ESI) source coupled to a mass

analyzer (e.g., TOF or Orbitrap) to obtain high-resolution mass data for the cation.[9]

UV-Vis Spectroscopy: Prepare a solution of known concentration in a UV-transparent solvent

(e.g., water or methanol).[4] Record the absorbance spectrum from approximately 200 to

400 nm using a dual-beam UV-Vis spectrophotometer.

Biological Context and Activity
N-Methylnicotinium iodide is a direct metabolite of nicotine.[1] Its primary mechanism of

action is believed to involve interactions with nicotinic acetylcholine receptors (nAChRs), similar

to its parent compound, which can influence neurotransmitter release in the central nervous

system.[1][4] Due to its charged nature, it is hypothesized to utilize active transport

mechanisms, such as choline transporters, to cross the blood-brain barrier.[1] It can also

undergo further metabolic transformations.

Caption: Metabolic pathway from Nicotine to N-Methylnicotinium and its subsequent

metabolite.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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